Cas no 308295-19-4 (methyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: methyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 308295-19-4
• MF: C₁₇H₁₈O₆
• MW: 318.321225643158
• CID: 5555340
• Update Time: 2025-05-25

methyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-methyl 5-((4-ethoxy-4-oxobut-2-en-1-yl)oxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[(4-ethoxy-4-oxo-2-buten-1-yl)oxy]-2-methyl-, methyl ester
• methyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C17H18O6/c1-4-21-15(18)6-5-9-22-12-7-8-14-13(10-12)16(11(2)23-14)17(19)20-3/h5-8,10H,4,9H2,1-3H3
• InChI Key： NSDDZNKQUDVOKW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC=CC(OCC)=O)C=C2C(C(OC)=O)=C1C

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 452.5±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on methyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-methyl-1-benzofuran-3-carboxylate

Comprehensive Overview of Methyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308295-19-4)

The compound methyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308295-19-4) is a structurally intricate organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique benzofuran core, coupled with an ethoxy and ester functionalized side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and pharmaceutical development, given its ability to modulate biological pathways.

In recent years, the demand for high-performance organic intermediates like methyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-methyl-1-benzofuran-3-carboxylate has surged, driven by advancements in green chemistry and sustainable synthesis. This compound’s E-configuration double bond and ester linkage contribute to its stability and reactivity, making it a valuable building block for catalysis and polymer chemistry. Its role in photodynamic therapy and fluorescence labeling is also under exploration, aligning with the growing interest in bioimaging technologies.

From a synthetic perspective, the benzofuran-3-carboxylate moiety is a critical scaffold in heterocyclic chemistry. The methyl and ethoxy substituents enhance the compound’s lipophilicity, which is crucial for drug delivery systems. Recent studies highlight its utility in designing small-molecule inhibitors targeting enzymes like kinases and proteases, which are pivotal in cancer research and neurodegenerative diseases. This aligns with the rising popularity of precision medicine and targeted therapies in modern pharmacology.

The compound’s CAS No. 308295-19-4 is frequently searched in academic databases and chemical supplier platforms, reflecting its commercial and research relevance. Its IUPAC name may seem complex, but it systematically describes its molecular architecture, including the benzofuran ring, ester group, and alkenyl ether side chain. This specificity is vital for patent applications and regulatory compliance, especially in the pharmaceutical industry.

Environmental and toxicity profiles of methyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-methyl-1-benzofuran-3-carboxylate are also areas of active investigation. With increasing emphasis on eco-friendly chemicals, researchers are evaluating its biodegradability and environmental impact. Computational tools like QSAR modeling are employed to predict its behavior in biological systems, a trend resonating with the AI-driven drug design movement.

In summary, methyl 5-{(2E)-4-ethoxy-4-oxobut-2-en-1-yloxy}-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308295-19-4) exemplifies the intersection of organic synthesis and applied research. Its multifaceted applications—from medicinal chemistry to material science—underscore its importance in contemporary scientific endeavors. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in innovation and technology advancement.